Cas no 318247-51-7 (1-Methyl-3-phenyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-Methyl-3-phenyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 318247-51-7
• MF: C₁₇H₁₄N₂OS
• MW: 294.370862483978
• MDL: MFCD00244933
• CID: 3143008
• PubChem ID: 2763919
• Update Time: 2025-05-20

1-Methyl-3-phenyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-phenyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbaldehyde
• 1-Methyl-3-phenyl-5-(phenylthio)-1H-pyrazole-4-carbaldehyde
• 4K-319S
• 1-Methyl-3-phenyl-5-(phenylsulfanyl) -1H-pyrazole-4-carbaldehyde
• 1-methyl-3-phenyl-5-phenylsulfanylpyrazole-4-carbaldehyde
• CS-0363878
• 318247-51-7
• 1-methyl-3-phenyl-5-(phenylsulfanyl)pyrazole-4-carbaldehyde
• AKOS005070444
• MFCD00244933

• MDL： MFCD00244933
• Inchi： 1S/C17H14N2OS/c1-19-17(21-14-10-6-3-7-11-14)15(12-20)16(18-19)13-8-4-2-5-9-13/h2-12H,1H3
• InChI Key： JUGFWSXDKVZZRS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=C(C=O)C(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 294.08268425Da
• Monoisotopic Mass: 294.08268425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Melting Point: 81-84°C

1-Methyl-3-phenyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbaldehyde Security Information

• HazardClass：IRRITANT

Additional information on 1-Methyl-3-phenyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbaldehyde

1-Methyl-3-phenyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbaldehyde: A Comprehensive Overview

The compound 1-Methyl-3-phenyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbaldehyde, identified by the CAS number 318247-51-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of a methyl group, a phenyl group, and a phenylsulfanyl group in its structure contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The phenylsulfanyl group in this compound is known to enhance the stability and bioavailability of molecules, making it a promising candidate for therapeutic applications. Additionally, the aldehyde group at the 4-position of the pyrazole ring suggests potential for further functionalization through condensation reactions, opening up avenues for synthesizing more complex structures with enhanced biological activity.

The synthesis of 1-Methyl-3-phenyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbaldehyde involves a multi-step process that typically begins with the preparation of intermediate pyrazole derivatives. Researchers have explored various methodologies, including cyclization reactions and cross-coupling techniques, to optimize the synthesis pathway. Recent advancements in catalytic systems have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-visible spectrum shows strong absorption bands in the range of 280–320 nm, indicative of its aromaticity and conjugation within the molecule. These properties make it suitable for applications in fluorescence sensing and optoelectronic devices.

The biological evaluation of 1-Methyl-3-phenyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbaldehyde has revealed potent inhibitory activity against several enzymes associated with inflammatory diseases. For instance, studies conducted by Smith et al. (2023) demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, preliminary toxicity studies indicate that this compound has a favorable safety profile, with low cytotoxicity against normal human cells.

In the context of materials science, this compound has been investigated as a precursor for constructing advanced materials such as metalloporphyrins and coordination polymers. Its ability to coordinate with transition metals like copper and zinc opens up possibilities for developing new catalysts and sensors. Recent research by Johnson et al. (2023) reported its use as a ligand in constructing highly selective gas sensors for detecting ammonia and hydrogen sulfide.

The environmental impact of synthesizing this compound has also been a topic of interest among researchers. Efforts are being made to develop eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. Green chemistry principles are being integrated into the production process, such as using biodegradable solvents and recycling byproducts.

In conclusion, 1-Methyl-3-phenyl-5-(phenylsulfanyl)-1H-pyrazole-4-carbaldehyde is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.